N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-5-methyl-1,2-oxazole-3-carboxamide

Specification

• CAS No.: 1172436-16-6
• Molecular Formula: C16H13N5O2S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-5-methyl-1,2-oxazole-3-carboxamide
• Standard InChI: InChI=1S/C16H13N5O2S/c1-9-7-14(18-15(22)12-8-10(2)23-20-12)21(19-9)16-17-11-5-3-4-6-13(11)24-16/h3-8H,1-2H3,(H,18,22)
• Standard InChI Key: GGOSWWCLCQTFSN-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)C(=O)NC2=CC(=NN2C3=NC4=CC=CC=C4S3)C
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC(=NN2C3=NC4=CC=CC=C4S3)C

Introduction

Synthesis

The synthesis of compounds with similar structures often involves multi-step reactions using pyrazole and oxazole derivatives. These reactions typically require specific conditions such as temperature control, solvent selection, and reaction time optimization to ensure high yields and purity of the final product. Common analytical techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry are used to confirm the structure of synthesized compounds.

Biological Activities and Applications

Compounds with benzothiazole and pyrazole moieties have shown significant biological activities, including anti-inflammatory and anti-cancer effects. The mechanism of action for these compounds often involves interaction with specific biological targets, and they may inhibit key pro-inflammatory cytokines. While specific data on N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-5-methyl-1,2-oxazole-3-carboxamide is not available, similar compounds are of interest in drug discovery and development.

Data Table: Comparison of Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-4-(dimethylamino)benzamide	C_{17}H_{18}N_{5}OS	298.41	Anti-cancer, anti-inflammatory
N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-3-methyl-1,2-oxazole-5-carboxamide	C_{16}H_{13}N_{5}O_{2}S	339.4	Potential anti-inflammatory
1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-amine	C_{11}H_{10}N_{4}S	230.29	Intermediate in synthesis